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Compound of Interest

Compound Name: 1,3,5-Trifluorobenzene

Cat. No.: B1201519 Get Quote

Technical Support Center: 1,3,5-
Trifluorobenzene
This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and storage of 1,3,5-Trifluorobenzene.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1,3,5-Trifluorobenzene?

A1: 1,3,5-Trifluorobenzene is a highly flammable liquid and vapor.[1][2][3][4][5] It can cause

skin and serious eye irritation.[1][3][5] Inhalation may lead to respiratory irritation.[1][3][5][6] It is

also harmful if swallowed.[1]

Q2: What personal protective equipment (PPE) should be worn when handling this chemical?

A2: When handling 1,3,5-Trifluorobenzene, it is crucial to wear appropriate PPE to prevent

exposure. This includes:

Eye Protection: Safety glasses with side-shields or goggles.[6]

Face Protection: A face shield may be necessary for splash-prone activities.[6]

Hand Protection: Chemical-resistant gloves.[6]
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Skin and Body Protection: A lab coat, and additional protective clothing as needed to prevent

skin contact.[1]

Respiratory Protection: Use only in a well-ventilated area, such as a fume hood.[1] If

ventilation is inadequate, a suitable respirator should be used.

Q3: What are the proper storage conditions for 1,3,5-Trifluorobenzene?

A3: Store 1,3,5-Trifluorobenzene in a tightly closed container in a cool, dry, and well-ventilated

area.[1][2][7] It should be stored away from heat, sparks, open flames, and other ignition

sources.[1][2][7] The storage area should be a designated flammables area.[6] Ground and

bond containers when transferring material to prevent static discharge.[2][6][7]

Q4: What materials are incompatible with 1,3,5-Trifluorobenzene?

A4: Avoid contact with strong oxidizing agents.[1][6]
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Issue/Observation Potential Cause Recommended Action

Irritation to skin or eyes after

handling.

Direct contact with the

chemical.

For Skin: Immediately flush the

affected area with plenty of

water for at least 15 minutes.

[6] Remove contaminated

clothing. If irritation persists,

seek medical attention.[1] For

Eyes: Immediately flush eyes

with plenty of water for at least

15 minutes, occasionally lifting

the upper and lower eyelids.[6]

Seek immediate medical

attention.[1][6]

Dizziness or respiratory

irritation.
Inhalation of vapors.

Immediately move to an area

with fresh air.[6][7] If breathing

is difficult, administer oxygen.

Seek medical attention if

symptoms persist.[6]

Accidental spill.
Improper handling or container

failure.

Evacuate the area and remove

all ignition sources.[1][5]

Ventilate the area. Use

personal protective equipment.

For small spills, absorb with an

inert material such as sand,

dry lime, or soda ash and

place in a sealed container for

disposal.[1][6] Prevent the spill

from entering drains.[5]

Fire involving 1,3,5-

Trifluorobenzene.

Exposure to ignition sources. Use carbon dioxide, dry

chemical powder, or alcohol-

resistant foam to extinguish

the fire.[2][6] Water spray can

be used to cool fire-exposed

containers, but a straight
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stream of water may be

ineffective.[6]

Quantitative Data
Physical and Chemical Properties

Property Value

Molecular Formula C₆H₃F₃[1][3][8]

Molecular Weight 132.08 g/mol [3]

Appearance Colorless liquid[1][3]

Boiling Point 75-76 °C[1][2][6]

Melting Point -5.5 °C[1][2][6]

Density 1.277 g/mL at 25 °C[1][2][6]

Flash Point -7 °C (closed cup)[6]

Solubility in Water Insoluble[1][2]

Experimental Protocols
Representative Protocol: Synthesis of 1,3,5-Trifluorobenzene

This protocol describes the synthesis of 1,3,5-Trifluorobenzene from 1,3,5-trichlorobenzene.

Materials:

1,3,5-trichlorobenzene

Anhydrous potassium fluoride

Phase transfer catalyst

Solvent (e.g., sulfolane)
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Petroleum ether

Water

Procedure:

In a reaction flask, combine the solvent, anhydrous potassium fluoride, a phase transfer

catalyst, and crude 1,3,5-trichlorobenzene.[7]

Heat the mixture to reflux for 6-14 hours.[7]

After the reaction is complete, remove the solvent by vacuum distillation.[7]

Subject the residue to steam distillation with water.[7]

Extract the distillate with petroleum ether.[7]

Remove the petroleum ether by rotary evaporation.[7]

Collect the final product, 1,3,5-Trifluorobenzene, by vacuum distillation.[7]
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Caption: Logical workflow for the safe handling and storage of 1,3,5-Trifluorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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